Cas no 2411223-92-0 (N-[1-(4-Cyanophenyl)propan-2-yl]oxirane-2-carboxamide)

• Product Name: N-[1-(4-Cyanophenyl)propan-2-yl]oxirane-2-carboxamide
• CAS No: 2411223-92-0
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 6191364
• PubChem ID: 154880124
• Update Time: 2025-10-30

N-[1-(4-Cyanophenyl)propan-2-yl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3687647326
• 2411223-92-0
• N-[1-(4-Cyanophenyl)propan-2-yl]oxirane-2-carboxamide
• EN300-7560606

• Inchi： 1S/C13H14N2O2/c1-9(15-13(16)12-8-17-12)6-10-2-4-11(7-14)5-3-10/h2-5,9,12H,6,8H2,1H3,(H,15,16)
• InChI Key： DWGHMXZHVVHILT-UHFFFAOYSA-N
• SMILES： O1CC1C(NC(C)CC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.4Ų

Additional information on N-[1-(4-Cyanophenyl)propan-2-yl]oxirane-2-carboxamide

Introduction to N-[1-(4-Cyanophenyl)propan-2-yl]oxirane-2-carboxamide (CAS No. 2411223-92-0)

N-[1-(4-cyanophenyl)propan-2-yl]oxirane-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2411223-92-0, represents a unique molecular structure that combines an oxirane ring with a cyanophenyl substituent, making it a subject of interest for various applications in medicinal chemistry and biotechnology.

The oxirane ring, also known as an epoxide, is a three-membered cyclic ether that is highly reactive due to the strained bond angles and the presence of two electronegative oxygen atoms. This reactivity makes it a valuable intermediate in organic synthesis, particularly in the formation of polymers, agrochemicals, and pharmaceuticals. In the case of N-[1-(4-cyanophenyl)propan-2-yl]oxirane-2-carboxamide, the oxirane ring is integrated into a more complex structure that includes a propyl chain and a cyanophenyl group.

The cyanophenyl group, characterized by its cyano (-CN) substituent attached to a phenyl ring, introduces additional functional properties to the molecule. The cyano group is known for its ability to participate in hydrogen bonding and metal coordination, which can influence the compound's solubility, stability, and interactions with biological targets. The phenyl ring, on the other hand, provides hydrophobicity and can be involved in π-stacking interactions, which are crucial for drug-receptor binding.

Recent research has highlighted the potential of N-[1-(4-cyanophenyl)propan-2-yl]oxirane-2-carboxamide as a building block in drug discovery. Its unique structural features make it suitable for designing molecules with specific pharmacological activities. For instance, studies have shown that oxirane derivatives can serve as probes for enzyme inhibition and as precursors for the synthesis of more complex pharmacophores. The presence of both the cyanophenyl and oxirane moieties suggests that this compound could exhibit dual functionality, making it a versatile tool in medicinal chemistry.

In addition to its potential in drug development, N-[1-(4-cyanophenyl)propan-2-yl]oxirane-2-carboxamide has been explored for its role in material science. The oxirane ring's reactivity allows for polymerization reactions, which can lead to the formation of novel materials with tailored properties. These materials could find applications in coatings, adhesives, and even biodegradable polymers. The cyanophenyl group's interaction with metals also opens up possibilities for using this compound in catalytic systems or as a ligand in metal complexes.

The synthesis of N-[1-(4-cyanophenyl)propan-2-yl]oxirane-2-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the cyanophenyl-substituted propene derivative, followed by the introduction of the oxirane ring through epoxidation reactions. Advanced synthetic techniques such as transition-metal catalysis have been employed to improve efficiency and selectivity.

One of the most intriguing aspects of this compound is its potential biological activity. Preliminary studies have suggested that N-[1-(4-cyanophenyl)propan-2-yl]oxirane-2-carboxamide may interact with biological targets such as enzymes and receptors. These interactions could lead to therapeutic effects in various diseases. For example, its ability to modulate enzyme activity might make it useful in treating metabolic disorders or inflammatory conditions. Further research is needed to fully elucidate its pharmacological profile and potential clinical applications.

The compound's stability under different conditions is another area of interest. Oxirane rings are known to be sensitive to hydrolysis and oxidation, which can affect their reactivity and shelf life. Researchers have been investigating methods to enhance the stability of these rings through structural modifications or protective groups. Understanding these stability issues is crucial for developing practical applications of N-[1-(4-cyanophenyl)propan-2-yl]oxirane-2-carboxamide in pharmaceutical formulations.

In conclusion, N-[1-(4-cyanophenyl)propan-2-yl]oxirane-2-carboxamide (CAS No. 2411223-92-0) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for drug discovery and material innovation. As research continues to uncover new applications and synthetic strategies for this compound, its importance in science and industry is likely to grow.